Cas no 1398507-93-1 ((S)-1-(1-Cyclohexyl-1H-benzo[D]imidazol-2-YL)ethanamine)

• Product Name: (S)-1-(1-Cyclohexyl-1H-benzo[D]imidazol-2-YL)ethanamine
• CAS No: 1398507-93-1
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 4823724
• Update Time: 2025-07-15

(S)-1-(1-Cyclohexyl-1H-benzo[D]imidazol-2-YL)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(1-CYCLOHEXYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
• (S)-1-(1-Cyclohexyl-1H-benzo[D]imidazol-2-YL)ethanamine

• Inchi： 1S/C15H21N3/c1-11(16)15-17-13-9-5-6-10-14(13)18(15)12-7-3-2-4-8-12/h5-6,9-12H,2-4,7-8,16H2,1H3/t11-/m0/s1
• InChI Key： ZMZMAYUKFNOPOD-NSHDSACASA-N
• SMILES： N1(C2C=CC=CC=2N=C1[C@H](C)N)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8

Additional information on (S)-1-(1-Cyclohexyl-1H-benzo[D]imidazol-2-YL)ethanamine

Chemical Profile of (S)-1-(1-Cyclohexyl-1H-benzo[D]imidazol-2-yl)ethanamine (CAS No. 1398507-93-1)

(S)-1-(1-Cyclohexyl-1H-benzo[D]imidazol-2-yl)ethanamine, identified by its CAS number 1398507-93-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the imidazole derivative class, characterized by a benzodiazepine-like scaffold, which is well-documented for its potential biological activities. The presence of a cyclohexyl group and an amine functionality in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>benzo[D]imidazole core is a key pharmacophore in many bioactive molecules, exhibiting a wide range of biological functions including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclohexyl substituent enhances the steric bulk of the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This structural feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation is critical for efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles and reduced side effects. The< strong>S-stereoisomer of (S)-1-(1-cyclohexyl-1H-benzo[D]imidazol-2-yl)ethanamine has been extensively studied due to its enantioselective properties, which can lead to more targeted drug action. Enantioselective synthesis and resolution techniques have been employed to isolate and purify this stereoisomer, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The< strong>pharmacological potential of this compound has been explored in several preclinical studies. Its ability to modulate key biological pathways has made it a candidate for treating various diseases, including neurological disorders and metabolic conditions. For instance, studies have indicated that derivatives of benzo[D]imidazole can interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression and anxiety. The amine group in the molecule also suggests possible interactions with peptide receptors, further expanding its therapeutic scope.

The< strong>synthetic methodologies employed in the preparation of (S)-1-(1-cyclohexyl-1H-benzo[D]imidazol-2-yl)ethanamine are sophisticated and require careful optimization to achieve high yields and purity. Common synthetic routes involve multi-step organic transformations, including condensation reactions, cyclization processes, and stereoselective reductions. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly synthesis methods, aligning with the growing emphasis on sustainable pharmaceutical production.

In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical biology research. Its unique structural features make it a useful building block for designing complex molecules with tailored properties. For example, researchers have explored its use in creating novel ligands for metal ions or as a precursor for developing functional polymers. The versatility of (S)-1-(1-cyclohexyl-1H-benzo[D]imidazol-2-yl)ethanamine underscores its importance as a versatile chemical entity.

The< strong>regulatory considerations for this compound are also critical in ensuring its safe and effective use. Compliance with international standards for quality control and documentation is essential for researchers and manufacturers alike. Detailed characterization through spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography provides essential data for regulatory submissions. These studies not only confirm the identity and purity of the compound but also provide insights into its molecular structure-function relationships.

The< strong>future directions for research on (S)-1-(1-cyclohexyl-1H-benzo[D]imidazol-2-yl)ethanamine are promising, with ongoing investigations aimed at uncovering new biological activities and optimizing synthetic routes. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to the development of novel therapeutics based on this scaffold. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.